Cas no 2640962-60-1 (2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640962-60-1
• MF: C₁₈H₁₉ClN₄O
• MW: 342.822662591934
• CID: 5317674
• PubChem ID: 155799218
• Update Time: 2025-10-10

2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040730283
• F6789-1985
• 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• 2640962-60-1
• N-(3-Chloro-2-methylphenyl)-2-(1,1-dimethylethyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C18H19ClN4O/c1-11-12(19)6-5-7-13(11)20-17(24)14-8-9-16-21-15(18(2,3)4)10-23(16)22-14/h5-10H,1-4H3,(H,20,24)
• InChI Key： GONWQNOMQLWWEP-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)(C)C)=CN1N=C(C(NC1=CC=CC(Cl)=C1C)=O)C=C2

Computed Properties

• Exact Mass: 342.1247389g/mol
• Monoisotopic Mass: 342.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.57±0.70(Predicted)

Additional information on 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

Introduction to 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640962-60-1)

2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2640962-60-1, belongs to the imidazopyridazine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a tert-butyl substituent, a chloro group on the phenyl ring, and the imidazopyridazine core, contributes to its complex reactivity and potential therapeutic applications.

The structure of 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide is characterized by its fused ring system, which consists of an imidazole ring connected to a pyridazine ring. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The tert-butyl group at the 2-position enhances lipophilicity, potentially improving membrane permeability and oral bioavailability, while the chloro-substituted phenyl ring at the N-position may modulate electronic properties and binding affinity. These features make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. The imidazopyridazine scaffold has been extensively studied for its potential as an anti-inflammatory, anticancer, and antimicrobial agent. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide may confer unique interactions with biological targets, making it a valuable tool for investigating novel therapeutic pathways.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The synthesis of 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex core structure efficiently. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups to fine-tune biological activity.

The pharmacological evaluation of CAS No. 2640962-60-1 has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes implicated in inflammatory diseases. The interactions between 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide and biological targets are thought to involve hydrogen bonding and hydrophobic interactions, which are critical for drug efficacy. Additionally, computational modeling has been used to predict binding affinities and optimize lead structures for better pharmacokinetic profiles.

Another area of interest is the potential applications in oncology. The imidazopyridazine core is known to mimic natural product scaffolds that have shown anticancer activity. By incorporating structural elements like the chloro-substituted phenyl ring, researchers aim to enhance binding affinity to cancer-specific proteins. Preliminary data suggest that derivatives of this compound may inhibit pathways involved in tumor growth and metastasis without significant toxicity to healthy cells. This makes CAS No. 2640962-60-1 a promising candidate for further development into an anticancer therapeutic.

The chemical stability and solubility profile of 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide are also critical factors in its development as a drug candidate. Stability studies have shown that the compound remains intact under various storage conditions but may degrade when exposed to light or moisture. To mitigate these issues, formulation strategies such as encapsulation or prodrug design are being explored. Solubility enhancement techniques are equally important for achieving optimal bioavailability during administration.

In conclusion,CAS No. 2640962-60-1, representing the compound 2-tert-butyl-N-(3-chloro-2-methylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity make it an attractive molecule for further research and development. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a crucial role in shaping future treatments for various diseases.